molecular formula C11H22N2O4 B8338539 (1,1-Dimethyl-4-nitro-butyl)-carbamic acid tert-butyl ester

(1,1-Dimethyl-4-nitro-butyl)-carbamic acid tert-butyl ester

Cat. No.: B8338539
M. Wt: 246.30 g/mol
InChI Key: RGLJPQCXSWMWQV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(1,1-Dimethyl-4-nitro-butyl)-carbamic acid tert-butyl ester is a useful research compound. Its molecular formula is C11H22N2O4 and its molecular weight is 246.30 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H22N2O4

Molecular Weight

246.30 g/mol

IUPAC Name

tert-butyl N-(2-methyl-5-nitropentan-2-yl)carbamate

InChI

InChI=1S/C11H22N2O4/c1-10(2,3)17-9(14)12-11(4,5)7-6-8-13(15)16/h6-8H2,1-5H3,(H,12,14)

InChI Key

RGLJPQCXSWMWQV-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)OC(=O)NC(C)(C)CCC[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

To (1,1-Dimethyl-4-nitro-but-3-enyl)-carbamic acid tert-butyl ester (2.0 g, 8.2 mmol) in 20 mL of EtOH was added NaBH4 (500 mg, 13.5 mmol). The mixture was stirred 1 h and then quenched with saturated NH4Cl (40 mL). The solution was extracted with EtOAc (2×25 mL), the extracts were washed with brine, dried with MgSO4 and concentrated. Silica gel chromatography (10:1 hexane/EtOAc) gave 1.57 g (78%) of a colorless oil: mass spectru m/e=147 (M−100).
Name
(1,1-Dimethyl-4-nitro-but-3-enyl)-carbamic acid tert-butyl ester
Quantity
2 g
Type
reactant
Reaction Step One
Name
Quantity
500 mg
Type
reactant
Reaction Step One
Name
Quantity
20 mL
Type
solvent
Reaction Step One
Yield
78%

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